Cas no 1016677-30-7 (2-(5-bromothiophen-2-yl)ethanethioamide)

• Product Name: 2-(5-bromothiophen-2-yl)ethanethioamide
• CAS No: 1016677-30-7
• MF: C₆H₆BrNS₂
• MW: 236.152537822723
• CID: 6569691
• PubChem ID: 18073131
• Update Time: 2025-05-26

2-(5-bromothiophen-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)ethanethioamide
• EN300-1893710
• 1016677-30-7
• AKOS000165734

• Inchi： 1S/C6H6BrNS2/c7-5-2-1-4(10-5)3-6(8)9/h1-2H,3H2,(H2,8,9)
• InChI Key： ZTLGLANIYZRSAG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(N)=S)S1

Computed Properties

• Exact Mass: 234.91250g/mol
• Monoisotopic Mass: 234.91250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(5-bromothiophen-2-yl)ethanethioamide

Exploring the Chemical Properties and Applications of 2-(5-Bromothiophen-2-yl)Ethanethioamide (CAS No. 1016677-30-7)

2-(5-Bromothiophen-2-yl)ethanethioamide (CAS No. 1016677-30-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of thiophene, a heterocyclic aromatic compound with unique electronic properties. The presence of a bromine substituent at the 5-position of the thiophene ring introduces additional reactivity and functionality, making it a valuable building block in various chemical syntheses.

The structure of 2-(5-bromothiophen-2-yl)ethanethioamide consists of a thiophene ring substituted with a bromine atom at position 5 and an ethanethioamide group at position 2. The ethanethioamide group (-CH₂-CS-NH₂) adds versatility to the molecule, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it particularly useful in the development of functional materials for energy storage and catalysis.

One of the most intriguing aspects of 2-(5-bromothiophen-2-yl)ethanethioamide is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The bromine substituent enhances the molecule's bioavailability and pharmacokinetic properties, making it an attractive candidate for further preclinical studies. Recent findings suggest that this compound exhibits selective cytotoxicity against cancer cells, potentially paving the way for novel therapeutic interventions.

In terms of synthesis, 2-(5-bromothiophen-2-yl)ethanethioamide can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic route depends on the desired purity, scalability, and cost-effectiveness. For instance, a recently reported method involves the reaction of 5-bromothiophene with an appropriate thioamide precursor under mild conditions, yielding high yields and excellent purity. This approach has been optimized to minimize waste and reduce environmental impact, aligning with current green chemistry principles.

The physical properties of 2-(5-bromothiophen-2-yl)ethanethioamide are equally noteworthy. It exhibits a high melting point (~180°C), which is advantageous for thermal stability in various applications. Its solubility in common organic solvents facilitates its use in solution-based reactions and formulations. Additionally, spectroscopic analyses (e.g., NMR, IR) have provided insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

From an environmental standpoint, 2-(5-bromothiophen-2-yl)ethanethioamide demonstrates biodegradability under specific conditions, reducing concerns about long-term environmental persistence. This characteristic is particularly important for applications where eco-friendliness is a priority. Ongoing research is focused on optimizing its degradation pathways to ensure minimal ecological impact while maintaining its desirable chemical properties.

In conclusion, 2-(5-bromothiophen-2-yl)ethanethioamide (CAS No. 1016677-30-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing materials science and medicine is expected to grow significantly.